Cas no 86996-89-6 ([R,(+)]-5-Amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-[(2S)-2-methyl-1-oxobutyl]-2,4-cyclohexadiene-1-one)

• Product Name: [R,(+)]-5-Amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-[(2S)-2-methyl-1-oxobutyl]-2,4-cyclohexadiene-1-one
• CAS No: 86996-89-6
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 1858994
• PubChem ID: 101294918
• Update Time: 2024-03-01

[R,(+)]-5-Amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-[(2S)-2-methyl-1-oxobutyl]-2,4-cyclohexadiene-1-one Chemical and Physical Properties

Names and Identifiers

• [R,(+)]-5-Amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-[(2S)-2-methyl-1-oxobutyl]-2,4-cyclohexadiene-1-one
• 86996-89-6
• 2,4-Cyclohexadien-1-one, 5-amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-((2S)-2-methyl-1-oxobutyl)-, (6R)-
• Q27294177
• Y2FGX783X7
• UNII-Y2FGX783X7
• (6R)-5-amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-[(2S)-2-methylbutanoyl]cyclohexa-2,4-dien-1-one
• 2,4-Cyclohexadien-1-one, 5-amino-6-hydroxy-3-methoxy-2,6-dimethyl-4-(2-methyl-1-oxobutyl)-, (R-(R*,S*))-
• Aspersitin
• CHEBI:216033
• Apersitin

• Inchi： 1S/C14H21NO4/c1-6-7(2)10(16)9-11(19-5)8(3)13(17)14(4,18)12(9)15/h7,18H,6,15H2,1-5H3/t7-,14+/m0/s1
• InChI Key： UYJPMNCMOPWWNM-JKYUHCHBSA-N
• SMILES： O[C@@]1(C)C(C(C)=C(C(C([C@@H](C)CC)=O)=C1N)OC)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins